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Compound of Interest

Compound Name: 2,2-Dimethyl-4-pentenoic acid

Cat. No.: B102295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and characterization of 2,2-Dimethyl-4-pentenoic acid.

This document is intended for researchers and professionals in the fields of chemistry and drug

development who require detailed technical information about this compound.

Molecular Structure and Identification
2,2-Dimethyl-4-pentenoic acid is a branched-chain unsaturated carboxylic acid. Its structure

is characterized by a pentenoic acid backbone with two methyl groups substituted at the α-

carbon (C2) and a double bond between C4 and C5.

Table 1: Compound Identification

Identifier Value

IUPAC Name 2,2-dimethylpent-4-enoic acid

CAS Number 16386-93-9[1][2]

Molecular Formula C₇H₁₂O₂[1]

SMILES CC(C)(CC=C)C(O)=O[1]

InChI Key BGUAPYRHJPWVEM-UHFFFAOYSA-N[2]
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Physicochemical Properties
The physicochemical properties of 2,2-Dimethyl-4-pentenoic acid are summarized in the

table below. These properties are essential for understanding its behavior in various chemical

and biological systems.

Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 128.17 g/mol [1][2]

Appearance Colorless to light yellow liquid TCI America

Boiling Point 104-108 °C at 20 mmHg [1]

Density 0.933 g/mL at 25 °C [2]

Refractive Index 1.431 (n20/D) [2]

Proposed Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of 2,2-Dimethyl-4-pentenoic
acid is not readily available in the published literature, a plausible and efficient route can be

designed based on the well-established malonic ester synthesis, which allows for the formation

of α,α-disubstituted carboxylic acids.

Principle
The proposed synthesis involves the dialkylation of a malonic ester (e.g., diethyl malonate)

followed by hydrolysis and decarboxylation of the resulting substituted malonic acid.

Proposed Synthetic Scheme
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Step 1: Formation of Diethyl Dimethylmalonate Step 2: Allylation Step 3: Hydrolysis and Decarboxylation

Diethyl Malonate 1. NaOEt, EtOH
2. CH₃I (2 eq.) Diethyl Dimethylmalonate Diethyl Dimethylmalonate 1. NaOEt, EtOH

2. Allyl Bromide Diethyl Allyl(dimethyl)malonate Diethyl Allyl(dimethyl)malonate H₃O⁺, Δ 2,2-Dimethyl-4-pentenoic Acid

2,2-Dimethyl-4-pentenoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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